![molecular formula C22H23ClN4O2 B2361815 N-(4-chlorophenethyl)-1-(3-oxo-3,4-dihydroquinoxalin-2-yl)piperidine-4-carboxamide CAS No. 1207028-84-9](/img/structure/B2361815.png)
N-(4-chlorophenethyl)-1-(3-oxo-3,4-dihydroquinoxalin-2-yl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chlorophenethyl)-1-(3-oxo-3,4-dihydroquinoxalin-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H23ClN4O2 and its molecular weight is 410.9. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
CGRP Receptor Inhibition : A study described the synthesis of a compound similar to N-(4-chlorophenethyl)-1-(3-oxo-3,4-dihydroquinoxalin-2-yl)piperidine-4-carboxamide, which is a potent calcitonin gene-related peptide (CGRP) receptor antagonist. This compound has implications in the treatment of conditions like migraines or vascular headaches (Cann et al., 2012).
Antimicrobial Activity : A compound structurally related to the query compound demonstrated potential as an antimicrobial agent. This indicates the broader class of compounds, including this compound, might have applications in combating bacterial and fungal infections (Desai, Dodiya, & Shihora, 2011).
CB1 Cannabinoid Receptor Interaction : Research exploring a compound with a similar structure to the query molecule demonstrated its potential as a potent and selective antagonist for the CB1 cannabinoid receptor. This suggests possible applications in the study of cannabinoid receptors and their related physiological and pathological processes (Shim et al., 2002).
Potential Antipsychotic Agent : Similar heterocyclic carboxamides were evaluated for their potential as antipsychotic agents. These findings imply that the compound might be researched further for its possible use in treating psychiatric disorders (Norman et al., 1996).
Inhibitors of Soluble Epoxide Hydrolase : A study discovered that related piperidine-4-carboxamide compounds were effective inhibitors of soluble epoxide hydrolase, an enzyme implicated in various diseases. This indicates potential therapeutic applications for the compound (Thalji et al., 2013).
Properties
IUPAC Name |
N-[2-(4-chlorophenyl)ethyl]-1-(3-oxo-4H-quinoxalin-2-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23ClN4O2/c23-17-7-5-15(6-8-17)9-12-24-21(28)16-10-13-27(14-11-16)20-22(29)26-19-4-2-1-3-18(19)25-20/h1-8,16H,9-14H2,(H,24,28)(H,26,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPVKFZGRKCGRLP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCCC2=CC=C(C=C2)Cl)C3=NC4=CC=CC=C4NC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23ClN4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.